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Compound of Interest

Compound Name: Decanedioic acid-d4

Cat. No.: B1474412 Get Quote

Essential Safety and Handling Guide for
Decanedioic Acid-d4
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of Decanedioic acid-d4, including personal protective

equipment (PPE), operational plans, and disposal procedures.

Physicochemical and Hazard Information
Decanedioic acid-d4 is a solid, white to off-white substance with a mild fatty odor.[1] While it is

a valuable compound in various research applications, it is crucial to be aware of its potential

hazards to ensure safe handling. The primary hazards associated with Decanedioic acid-d4
are skin and serious eye irritation.[1]

Table 1: Physical and Chemical Properties of Decanedioic acid-d4[1]
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Property Value

Physical State Solid

Color White to off-white

Odor Mild fatty odor

Melting Point 131 - 134 °C (268 - 273 °F)

Boiling Point 295 °C (563 °F) at 133 hPa (100 mmHg)

Flash Point 220 °C (428 °F)

Water Solubility 1 g/L

Molecular Weight 206.29 g/mol

Table 2: Hazard Identification and Precautionary Statements[1]
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Hazard GHS Classification Precautionary Statements

Skin Irritation Causes skin irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

Eye Irritation Causes serious eye irritation.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P317: Get medical help.

Inhalation
May cause respiratory tract

irritation.

Use in a well-ventilated area or

with local exhaust ventilation.

Ingestion May be harmful if swallowed.
Do not eat, drink, or smoke

when using this product.

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Decanedioic acid-d4, the use of appropriate

personal protective equipment is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdnisotopes.com/media/catalog/product/d/-/d-1065_4.pdf
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection Specifications

Eyes/Face
Safety glasses with side-

shields or face shield.

Conforming to NIOSH (US) or

EN 166 (EU) standards.

Hands Chemical-resistant gloves.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices. Wash and

dry hands.

Skin/Body Impervious clothing, lab coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Respiratory NIOSH-approved respirator.

Required when dusts are

generated. Use mechanical

exhaust or a laboratory fume

hood to avoid exposure.

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is essential for laboratory safety.

Experimental Workflow for Handling Decanedioic Acid-d4
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Preparation

Handling

Cleanup & Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Weigh Solid in Fume Hood

Avoid Dust Formation

Handle with Non-Sparking Tools

Decontaminate Work Area

Collect Waste in Labeled, Sealed Container

Dispose of According to Local Regulations

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Decanedioic acid-d4.
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First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for 15 mins
Remove contact lenses Wash with soap and water Move to fresh air

Give artificial respiration if needed
Rinse mouth with water
Do not induce vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Immediate first aid response to Decanedioic acid-d4 exposure.

Spill and Disposal Procedures

Accidental spills should be handled promptly and safely.

Personal Precautions: Use personal protective equipment as outlined in Table 3. Avoid

breathing dust and ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains.

Methods for Cleaning Up: Carefully pick up and arrange disposal without creating dust. Keep

in suitable, closed containers for disposal.

Disposal
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Waste material must be disposed of in accordance with national and local regulations. Leave

chemicals in their original containers and do not mix with other waste.

Storage and Incompatibility
Proper storage is crucial to maintain the stability and integrity of Decanedioic acid-d4.

Storage Conditions: Store at room temperature in a dry and well-ventilated place. Keep

containers tightly closed and protect from moisture.

Incompatible Materials: Avoid contact with strong oxidizing agents. The product is stable

under recommended storage conditions.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle Decanedioic acid-d4 in their laboratory work. Always refer to the specific Safety

Data Sheet (SDS) for the most detailed and up-to-date information before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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